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Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146

An In-depth Technical Overview of Methanol-d4, Covering its Core Properties, Synthesis, and
Applications in Advanced Scientific Research.

Introduction

Methanol-d4 (CDsOD), a deuterated isotopologue of methanol, is a pivotal solvent and reagent
in a multitude of advanced scientific disciplines, most notably in Nuclear Magnetic Resonance
(NMR) spectroscopy and the synthesis of deuterated compounds for pharmaceutical
development.[1] Its unique isotopic composition, where all four hydrogen atoms are replaced
by deuterium, renders it nearly transparent in *H NMR spectra, thereby providing an
unobstructed view of the analyte's proton signals.[2][3] This technical guide offers a
comprehensive overview of Methanol-d4, detailing its chemical and physical properties,
synthesis, and key experimental applications.

Core Properties of Methanol-d4

The fundamental identifiers and physicochemical properties of Methanol-d4 are summarized
below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b120146?utm_src=pdf-interest
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://ana.ir/en/news/9609/iranian-scientists-produce-deuterated-methanol
https://www.simsonpharma.com/blog-details/reasons-to-use-deuterated-solvents-in-nuclear-magnetic-resonance-spectroscopy
https://www.tutorchase.com/answers/ib/chemistry/why-is-deuterated-solvent-used-in-nmr-analysis
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

CAS Number 811-98-3

IUPAC Name trideuterio(deuteriooxy)methane
Synonyms Tetradeuteromethanol, Methyl-d3 alcohol-d
Chemical Formula CDsOD

Molecular Weight 36.07 g/mol

Appearance Colorless liquid

Density 0.888 g/mL at 25 °C

Melting Point -99 °C

Boiling Point 65.4 °C

Refractive Index n20/D 1.326

Isotopic Purity

Typically 299.8 atom % D

Synthesis of Methanol-d4

A prevalent method for the industrial production of Methanol-d4 involves the catalytic reaction

of deuterium gas (D2) and carbon monoxide (CO).

Experimental Protocol: Catalytic Synthesis of Methanol-

d4

e Reactant Preparation: A pre-mixed gas of deuterium (Dz2) and carbon monoxide (CO) is

prepared, typically in a 1:1 volume ratio.

o Catalytic Reaction: The gas mixture is passed through a catalyst bed under high pressure

(e.g., 5.5 MPa) and elevated temperature (e.g., 210-380 °C). The catalyst often consists of a

mixture of metal oxides, such as gold oxide, platinum oxide, and rhodium oxide.

e Condensation and Collection: The reaction mixture is continuously circulated over the

catalyst. The resulting Methanol-d4 product is then condensed and collected in a separation
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vessel.

 Purification: The collected liquid is purified by distillation to yield high-purity Methanol-d4
(typically >99.8%).
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Caption: Workflow for the catalytic synthesis of Methanol-d4.

Applications in Research and Development

Methanol-d4 is an indispensable tool for researchers, particularly in the fields of analytical
chemistry and drug development.

NMR Spectroscopy

The primary application of Methanol-d4 is as a solvent for NMR spectroscopy.[2][3] By
replacing protic solvents with their deuterated counterparts, the intense solvent signals that
would otherwise obscure the signals from the analyte are eliminated.

o Solubility Test: If the solubility of the analyte is unknown, a small amount is first tested for
solubility in non-deuterated methanol.

o Sample Weighing: An appropriate amount of the sample is weighed. Typically, 1-10 mg for *H
NMR and 10-50 mg for 13C NMR.
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 Dissolution: The sample is dissolved in approximately 0.5-0.7 mL of Methanol-d4 in a small
vial.

« Filtration (if necessary): If any particulate matter is present, the solution is filtered through a
small plug of glass wool in a Pasteur pipette directly into the NMR tube.

o Transfer to NMR Tube: The clear solution is transferred to a clean, dry 5 mm NMR tube.

e Capping and Labeling: The NMR tube is securely capped and labeled with the sample
information.

Analyte (1-50 mg) Methanol-d4 (0.5-0.7 mL)

Dissolve in Vial

Transfer to NMR Tube

Acquire NMR Spectrum

Click to download full resolution via product page

Caption: General workflow for NMR sample preparation using Methanol-d4.

Synthesis of Deuterated Compounds

Methanol-d4 serves as a valuable source of deuterium for the synthesis of isotopically labeled
compounds.[1] These deuterated molecules are of significant interest in drug development as
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the substitution of hydrogen with deuterium can alter the metabolic profile of a drug, potentially
leading to improved pharmacokinetic properties such as a longer half-life.[1][4]

e Reaction Setup: In a three-necked flask, add sodium hydroxide and water.

o Addition of Methanol-d4: Add Methanol-d4 to the flask and cool the mixture in an ice-water
bath.

» Addition of p-Toluenesulfonyl Chloride: A solution of p-toluenesulfonyl chloride in a suitable
solvent (e.g., tetrahydrofuran) is added dropwise to the cooled mixture.

e Reaction: The reaction is allowed to proceed, typically overnight at room temperature with
stirring.

o Workup: The reaction mixture is filtered, and the filtrate is extracted with an organic solvent
such as ethyl acetate. The organic layer is washed with water and dried over anhydrous
sodium sulfate.

« |solation of Product: The solvent is removed under reduced pressure to yield the deuterated
methyl p-toluenesulfonate product.

Metabolic Studies

In metabolic studies, isotopically labeled compounds are used as tracers to elucidate metabolic
pathways. While methanol itself is metabolized in the body, Methanol-d4 can be used to trace
the fate of the methanol molecule through these pathways.[1] The primary metabolic pathway
for methanol involves its oxidation to formaldehyde and then to formic acid.
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Caption: Metabolic pathway of Methanol-d4 as a tracer.

Conclusion
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Methanol-d4 is a cornerstone deuterated solvent and reagent that empowers researchers and
scientists in a wide array of applications. Its utility in providing clear NMR spectra is
unparalleled, and its role as a deuterium source is critical in the development of next-
generation pharmaceuticals. A thorough understanding of its properties and applications, as
outlined in this guide, is essential for its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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